Cas no 155989-69-8 (tert-Butyl 4-phenoxypiperidine-1-carboxylate)
Technical Introduction:
tert-Butyl 4-phenoxypiperidine-1-carboxylate is a protected piperidine derivative widely used in pharmaceutical and organic synthesis. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) group, which provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The phenoxy substituent enhances versatility in cross-coupling reactions and intermediate derivatization. This compound is particularly valuable in medicinal chemistry for constructing complex scaffolds due to its compatibility with diverse reaction conditions. High purity and well-defined reactivity make it a reliable building block for drug discovery and fine chemical applications. Storage under inert conditions is recommended to maintain integrity.
155989-69-8 structure
Product Name:tert-Butyl 4-phenoxypiperidine-1-carboxylate
CAS No:155989-69-8
MF:C16H23NO3
MW:277.358724832535
CID:823559
PubChem ID:12063835
Update Time:2025-06-07
tert-Butyl 4-phenoxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-phenoxypiperidine-1-carboxylate
- 3-IODO-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 4-Phenoxy-piperidine-1-carboxylic acid tert-butyl ester
- N-BOC-4-phenoxypiperidine
- tert-butyl 4-phenoxy-1-piperidinecarboxylate
- DB-015037
- SCHEMBL5268593
- 155989-69-8
- DEHLPJBINLOQIP-UHFFFAOYSA-N
- TERT-BUTYL4-PHENOXYPIPERIDINE-1-CARBOXYLATE
- AKOS013100992
- G81394
- DTXSID30476754
- 1-Piperidinecarboxylic acid, 4-phenoxy-, 1,1-dimethylethyl ester
-
- Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)17-11-9-14(10-12-17)19-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3
- InChI Key： DEHLPJBINLOQIP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 277.16800
- Monoisotopic Mass: 277.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77000
- LogP: 3.40280
tert-Butyl 4-phenoxypiperidine-1-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 4-phenoxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122409-1g |
tert-butyl 4-phenoxypiperidine-1-carboxylate |
155989-69-8 | 95% | 1g |
$333 | 2021-08-05 | |
| Alichem | A129006255-1g |
tert-Butyl 4-phenoxypiperidine-1-carboxylate |
155989-69-8 | 95% | 1g |
$400.00 | 2022-04-02 | |
| Chemenu | CM122409-1g |
tert-butyl 4-phenoxypiperidine-1-carboxylate |
155989-69-8 | 95% | 1g |
$333 | 2023-02-18 | |
| Ambeed | A185827-1g |
tert-Butyl 4-phenoxypiperidine-1-carboxylate |
155989-69-8 | 95+% | 1g |
$297.0 | 2024-04-23 |
tert-Butyl 4-phenoxypiperidine-1-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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